Cas no 1804140-51-9 (5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1804140-51-9
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4906996
• Update Time: 2025-05-22

5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)5-4(7(9,10)11)1-3(12)2-13-5/h1-2H
• InChI Key： ROSPTKFPUJJEMT-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)Cl)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.2
• Topological Polar Surface Area: 30

Additional information on 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride

Comprehensive Overview of 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804140-51-9)

5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804140-51-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an iodo substituent and a trifluoromethyl group. These functional groups contribute to its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "pyridine carbonyl chloride applications" or "trifluoromethyl pyridine synthesis", reflecting its relevance in modern chemical innovation.

The compound's molecular structure, C7H2ClF3INO, combines halogen and carbonyl functionalities, enabling diverse chemical transformations. Its carbonyl chloride group is particularly reactive, facilitating nucleophilic substitution reactions, which are pivotal in constructing complex molecules. Recent trends in drug discovery emphasize the importance of fluorinated compounds, as they often enhance metabolic stability and bioavailability. This aligns with the growing interest in 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride, as evidenced by searches for "fluorinated pyridine derivatives in medicine" and "iodo-substituted heterocycles".

In the context of sustainability and green chemistry, researchers are exploring efficient synthetic routes for 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride to minimize waste and energy consumption. Queries such as "eco-friendly synthesis of pyridine carbonyl chlorides" highlight this shift. Additionally, its potential applications in materials science, such as in the development of organic electronic materials, have sparked interest. The compound's ability to act as a building block for photoactive materials is another area of exploration, resonating with searches like "pyridine-based optoelectronic materials".

From a commercial perspective, 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride is often sought after by suppliers and manufacturers specializing in fine chemicals. Keywords such as "high-purity pyridine derivatives suppliers" and "custom synthesis of trifluoromethyl compounds" reflect this demand. Quality control and analytical methods, including HPLC and NMR, are critical for ensuring the compound's purity, as indicated by searches for "analytical techniques for halogenated pyridines".

In summary, 5-Iodo-3-(trifluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1804140-51-9) is a versatile and strategically important compound in synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural attributes. As research continues to uncover new uses, this compound remains a focal point for innovation, aligning with broader trends in sustainable chemistry and advanced material design.